Cas no 17700-09-3 (2,3,4-Trichloronitrobenzene)

• Product Name: 2,3,4-Trichloronitrobenzene
• CAS No: 17700-09-3
• MF: C₆H₂Cl₃NO₂
• MW: 226.444578647614
• MDL: MFCD00007063
• CID: 87883
• PubChem ID: 28697
• Update Time: 2025-10-18

2,3,4-Trichloronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trichloro-4-nitrobenzene
• 1-Nitro-2,3,4-trichlorobenzene
• 2,3,4-trichloronitrobenzole
• 2,3,4-TRICHLORONITROBENZENE
• 1.2.3-Trichloro-4-nitrobenzene
• 1,2,3-Trichloronitrobenzene
• 2,3,4-Trichloro-1-nitrobenzene
• 2,3,4-trichloro-nitrobenzene
• 4-nitro-1,2,3-trichlorobenze
• 4-nitro-1,2,3-trichloro-benzen
• 4-Nitro-1,2,3-trichlorobenzene
• nitro-trichlorobenzene
• trichloronitrobenzene
• TIMTEC-BB SBB009919
• 2,3,4-TRICHLORONITROBENZENE 99+%
• Benzene, 1,2,3-trichloro-4-nitro-
• Benzene, 4-nitro-1,2,3-trichloro-
• MLS002152856
• BGKIECJVXXHLDP-UHFFFAOYSA-N
• 339A4728AK
• 1,2,3-tris(chloranyl)-4-nitro-benzene
• SMR001224480
• PubChem8437
• 2,4-Trichloronitrobenzene
• DSST
• MFCD00007063
• NCGC00091260-02
• T1197
• EN300-185712
• NSC-91490
• NCGC00258224-01
• BRN 2211951
• TRICHLORONITROBENZENE, 2,3,4-
• 2,4-Trichloro-1-nitrobenzene
• Q27256251
• CHEMBL354330
• 1,2,3-Trichloro-4-nitrobenzene, 97%
• NSC91490
• NS00025831
• CAS-17700-09-3
• 2,3,4-trichloronitro-benzene
• DTXSID0026202
• SCHEMBL278488
• UNII-339A4728AK
• Tox21_200670
• NSC 91490
• Benzene,2,3-trichloro-4-nitro-
• 2,3,4-trichloro-nitro-benzene
• 1,2,3-Trichloro-4-nitrobenzene; 2,3,4-Trichloro-1-nitrobenzene; 2,3,4-Trichloronitrobenzene; NSC 91490
• 17700-09-3
• AKOS015890182
• EINECS 241-705-5
• cid_28697
• DTXCID806202
• 1,2,3-Trichloro-4-nitro-benzene
• W-107833
• CS-0157190
• BDBM74251
• InChI=1/C6H2Cl3NO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2
• A812229
• FT-0609375
• AMY8657
• AC-26229
• 29595-61-7
• EINECS 249-716-7
• 2-05-00-00186 (Beilstein Handbook Reference)
• NCGC00091260-01
• DB-044282
• 2,3,4-Trichloronitrobenzene

• MDL： MFCD00007063
• Inchi： 1S/C6H2Cl3NO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
• InChI Key： BGKIECJVXXHLDP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1[N+](=O)[O-])Cl)Cl
• BRN： 2211951

Computed Properties

• Exact Mass: 224.91500
• Monoisotopic Mass: 224.915111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.7193 (rough estimate)
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 296.2 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6300 (estimate)
• PSA: 45.82000
• LogP: 4.07820
• Solubility: Uncertain

2,3,4-Trichloronitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 1578 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37
• RTECS：DA6612000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R23/24/25; R33
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,3,4-Trichloronitrobenzene

Chemical Profile of 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3)

2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) is a halogenated nitroaromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile structural framework. This compound, characterized by three chlorine substituents and a nitro group attached to a benzene ring, exhibits unique reactivity that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both electron-withdrawing nitro and electron-donating chlorine groups imparts distinct electronic properties to the molecule, influencing its interactions with biological targets.

The synthesis of 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) typically involves the chlorination of nitrobenzene or nitrotoluene derivatives using chlorinating agents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The regioselectivity of chlorination can be controlled by adjusting reaction conditions, including temperature and solvent choice, to favor the introduction of chlorine atoms at specific positions on the aromatic ring. This compound's stability under various reaction conditions makes it a preferred building block for constructing more complex heterocyclic systems.

In recent years, 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) has been explored as a precursor in the development of novel pharmaceutical agents. Its structural motif is found in several known drugs where halogenated nitroaromatics play a crucial role in modulating biological activity. For instance, derivatives of this compound have been investigated for their potential antimicrobial and antitumor properties. The nitro group can be reduced to an amine, introducing a reactive site for further functionalization, while the chlorine atoms can serve as handles for subsequent cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) is its utility in medicinal chemistry due to its ability to engage in multiple chemical transformations. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism. The halogen atoms enhance binding affinity by participating in halogen bonding interactions with protein residues, improving drug efficacy. Furthermore, computational studies have suggested that structural modifications of 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) can fine-tune its pharmacokinetic properties, making it an attractive scaffold for drug optimization.

The chemical reactivity of 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) also extends to material science applications. Its ability to undergo polymerization or form coordination complexes with metal ions has been explored for creating advanced materials with tailored properties. For example, polymers derived from this compound have shown promise as corrosion inhibitors due to their electron-deficient nature and ability to adsorb onto metal surfaces. Additionally, metal complexes formed with 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) have been studied for their catalytic activity in organic transformations.

From an environmental chemistry perspective, understanding the behavior of 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) is crucial for assessing its potential impact on ecosystems. While this compound is not classified as highly toxic under typical conditions, its persistence and potential bioaccumulation pose concerns if released into aquatic environments. Current research focuses on developing greener synthetic routes that minimize waste and hazardous byproducts. Efforts are also underway to explore biodegradation pathways facilitated by specialized microorganisms that can break down halogenated nitroaromatics into less harmful derivatives.

The future directions for research involving 2,3,4-Trichloronitrobenzene (CAS No. 17700-09-3) are promising and multifaceted. Advances in synthetic methodologies will continue to expand its utility as a building block for complex molecules. Additionally, interdisciplinary approaches combining organic chemistry with computational modeling and biochemistry will enhance our understanding of its interactions with biological systems. As new applications emerge across pharmaceuticals and materials science، this versatile compound is poised to remain at the forefront of chemical innovation.